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Compound of Interest

Compound Name: 2-Methylvaleric acid

Cat. No.: B3421644 Get Quote

A Technical Guide to the Physical Properties of
2-Methylvaleric Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of 2-Methylvaleric
acid (CAS No: 97-61-0), a branched-chain short-chain fatty acid.[1] Also known as 2-

methylpentanoic acid, this compound is a colorless to pale yellow liquid with a pungent, acrid

odor.[2][3][4] It is utilized in the formulation of flavors and fragrances and serves as a building

block in the synthesis of plasticizers, vinyl stabilizers, and alkyd resins.[2][4] Understanding its

physical characteristics, such as boiling point and solubility, is fundamental for its application in

chemical synthesis, drug development, and metabolic research.

Quantitative Physical Properties
The key physical properties of 2-Methylvaleric acid are summarized in the table below for

ease of reference and comparison.
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Property Value Temperature/Conditions

Boiling Point 196 - 198 °C at 760 mmHg[5][6][7][8]

Solubility in Water 13 g/L [2][4][5]

Solubility in Organic Solvents Soluble Ethanol, Ether, Chloroform[4]

Density 0.931 g/mL at 25 °C[2]

Melting Point -85 °C [6]

Flash Point 91 - 93 °C Closed Cup[7]

Refractive Index (nD) 1.411 - 1.416 at 20 °C[6][8]

pKa 4.782 at 25 °C

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

solubility of organic compounds like 2-Methylvaleric acid.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9][10] For carboxylic acids, boiling points are exceptionally high for their molecular

weight due to the formation of stable hydrogen-bonded dimers.[11][12][13] Two common

methods for its determination are the distillation method and the capillary method.

a) Simple Distillation Method: This method is suitable for determining the boiling point of a

liquid sample of 5 mL or more.[9]

Apparatus Setup: A distillation flask is filled with the liquid (e.g., 2-Methylvaleric acid) and a

few boiling chips to ensure smooth boiling. A thermometer is positioned in the neck of the

flask with the top of the bulb level with the bottom of the side-arm leading to the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, observed during the condensation of the vapor, is the boiling point of the liquid.
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[9] It is crucial to record the atmospheric pressure as the boiling point varies with pressure.

[10]

b) Capillary Method (Siwoloboff's Method): This micro-method is ideal for small quantities of

liquid.

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed into the fusion tube containing the liquid.[13]

Apparatus Setup: The fusion tube is attached to a thermometer. This assembly is then

immersed in a heating bath (e.g., an oil bath or a Thiele tube) to ensure uniform heating.[10]

Heating and Observation: The bath is heated gradually. As the temperature rises, air trapped

in the capillary tube expands and escapes as bubbles. Heating is continued until a rapid and

continuous stream of bubbles emerges from the capillary tube.

Temperature Reading: The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[13]

Solubility provides critical information about the polarity and functional groups present in a

molecule.[14] The principle "like dissolves like" is a guiding rule, where polar compounds

dissolve in polar solvents and non-polar compounds in non-polar solvents.[15][16]

a) Qualitative Solubility Test: This protocol determines the solubility of a compound in various

solvents to classify it.

Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is placed

in a small test tube.[14]

Solvent Addition: Approximately 0.75 mL of the solvent (e.g., water, diethyl ether, 5% NaOH,

5% NaHCO₃, 5% HCl) is added in small portions.[14]

Observation: After each addition, the test tube is shaken vigorously. The compound is

classified as "soluble" if it dissolves completely. If the compound dissolves, its acid-base

properties can be further tested with litmus paper.[14]
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Interpretation for 2-Methylvaleric Acid:

Water: As a compound with a polar carboxylic acid group and a relatively short non-polar

alkyl chain (six carbons total), 2-Methylvaleric acid exhibits limited solubility in water.[2]

[4]

Aqueous Base (NaOH, NaHCO₃): Being a carboxylic acid, it readily reacts with aqueous

bases to form a highly polar and water-soluble sodium salt (sodium 2-methylvalerate),

thus dissolving in these solutions.[17]

Aqueous Acid (HCl): No reaction occurs, and solubility is not expected to increase

compared to water.

Organic Solvents (Ethanol, Ether): The non-polar alkyl chain allows it to be soluble in

common organic solvents like ethanol, ether, and chloroform.[4]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the qualitative determination of a

compound's solubility class, a standard procedure in organic chemistry.
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Caption: Workflow for determining the solubility class of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/2-methylvaleric-acid-dic1442.html
https://www.fishersci.ca/shop/products/2-methylvaleric-acid-98-thermo-scientific/p-7021512
https://wap.guidechem.com/dictionary/en/97-61-0.html
https://www.fishersci.com/store/msds?partNumber=AAA13873&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1033021.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Carboxylic_Acids/Properties_of_Carboxylic_Acids/Physical_Properties_of_Carboxylic_Acids
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/chapt18.htm
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DXSAIBQ9XbVQ&q=EgSsaC-rGJW988gGIjAmXk32LlFz0IeUsbLsLDQNErsjXDPR_onyt-hzlq3FnknfZkETuSGfqP1wAgeIMqgyAnJSWgFD
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.benchchem.com/product/b3421644#physical-properties-of-2-methylvaleric-acid-including-boiling-point-and-solubility
https://www.benchchem.com/product/b3421644#physical-properties-of-2-methylvaleric-acid-including-boiling-point-and-solubility
https://www.benchchem.com/product/b3421644#physical-properties-of-2-methylvaleric-acid-including-boiling-point-and-solubility
https://www.benchchem.com/product/b3421644#physical-properties-of-2-methylvaleric-acid-including-boiling-point-and-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3421644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

